Cas no 1805269-36-6 (2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805269-36-6
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4798673
• Update Time: 2025-07-23

2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H8F2N4/c9-7(10)6-4(2-11)1-5(3-12)8(13)14-6/h1,7H,3,12H2,(H2,13,14)
• InChI Key： BAENDXCJLDBNRF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CN)C(N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.3
• Topological Polar Surface Area: 88.7

Additional information on 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine

Introduction to 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805269-36-6)

2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine, identified by its CAS number 1805269-36-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its amine, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The aminomethyl group at the 3-position of the pyridine ring introduces a chiral center, making this compound a valuable scaffold for the development of enantiomerically pure drugs. Such chiral drugs often exhibit improved pharmacological profiles, including enhanced efficacy and reduced side effects. The presence of the cyano group at the 5-position adds another layer of reactivity, enabling further functionalization through nucleophilic addition or substitution reactions. These chemical handles are particularly useful in medicinal chemistry for constructing more complex drug molecules.

The difluoromethyl group at the 6-position is a key feature that influences both the electronic and steric properties of the molecule. Difluoromethylation is a well-established strategy in drug discovery, as fluorinated compounds often exhibit improved metabolic stability, bioavailability, and binding affinity to biological targets. The combination of these substituents in 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine makes it a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies have suggested that derivatives of this scaffold may possess inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, computational studies have indicated that modifications at the aminomethyl and difluoromethyl positions could enhance binding affinity to target proteins, potentially leading to the discovery of new drug candidates.

In vitro experiments have also provided insights into the pharmacological potential of this compound. Preliminary data suggest that certain derivatives exhibit significant inhibitory effects on kinases and other enzymes involved in signal transduction pathways. These pathways are critical for numerous cellular processes, including cell growth, differentiation, and apoptosis. By modulating these pathways, compounds like 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine could offer therapeutic benefits in conditions where dysregulation of these pathways plays a role.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. The use of advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensures the structural integrity of the final product.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their broad spectrum of biological activities. Pyridine derivatives are particularly noteworthy for their role in developing treatments for infectious diseases, cardiovascular disorders, and central nervous system (CNS) disorders. The unique structural features of 2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine position it as a versatile building block for such therapeutic applications.

Future research directions may focus on exploring novel synthetic routes to improve accessibility and scalability of this compound. Additionally, investigating its interactions with biological targets at a molecular level will be crucial for understanding its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be essential in translating these findings into clinical trials and eventual drug development.

The growing emphasis on sustainable chemistry also suggests that future synthetic strategies will prioritize green chemistry principles, such as minimizing waste and using environmentally benign reagents. This approach aligns with global efforts to reduce the environmental impact of pharmaceutical manufacturing while maintaining high standards of product quality.

In conclusion,2-Amino-3-(aminomethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805269-36-6) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.